2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone

• IUPAC Name: (2E)-3-(4-fluorophenyl)-2-[(E)-furan-2-ylmethylidenehydrazinylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H10FN3O2S/c15-10-3-5-11(6-4-10)18-13(19)9-21-14(18)17-16-8-12-2-1-7-20-12/h1-8H,9H2/b16-8+,17-14+
• InChI Key: YTTPWIDAXCMEEK-IFTYSCLRSA-N
• Canonical SMILES: C1C(=O)N(C(=NN=CC2=CC=CO2)S1)C3=CC=C(C=C3)F
• Isomeric SMILES: C1C(=O)N(/C(=N\N=C\C2=CC=CO2)/S1)C3=CC=C(C=C3)F
• Molecular Formula: C14H10FN3O2S
• Molecular Weight: 303.31 g/mol

Description

2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone, also known as FPTH, is a synthetic compound with potential applications in scientific research. FPTH is a thiazolidinone derivative that exhibits potent and selective inhibition of the enzyme protein tyrosine phosphatase 1B (PTP1B). PTP1B is a negative regulator of insulin signaling, and its inhibition has been shown to improve insulin sensitivity and glucose homeostasis in animal models of type 2 diabetes.

Mechanism of Action

2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone acts as a competitive inhibitor of PTP1B by binding to the active site of the enzyme. This leads to increased phosphorylation of insulin receptor substrate 1 (IRS-1) and activation of downstream signaling pathways involved in glucose uptake and metabolism.
Biochemical and Physiological Effects
Studies have shown that 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone treatment can improve glucose tolerance, insulin sensitivity, and lipid metabolism in animal models of type 2 diabetes. 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has also been shown to reduce body weight and adiposity in obese mice. In addition, 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has been shown to have anti-inflammatory effects, as PTP1B inhibition can lead to decreased cytokine production and macrophage infiltration in adipose tissue.

Advantages and Limitations for Lab Experiments

One advantage of 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone as a research tool is its high selectivity for PTP1B, which allows for specific investigation of the role of this enzyme in insulin signaling and metabolic regulation. However, 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has limited solubility in aqueous solutions, which can make dosing and administration challenging. In addition, 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has not yet been tested in human clinical trials, so its safety and efficacy in humans is not yet established.

Future Directions

There are several potential future directions for research on 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone and its derivatives. One area of interest is the development of more potent and selective PTP1B inhibitors with improved pharmacokinetic properties. Another potential direction is the investigation of 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone as a therapeutic agent for other metabolic disorders, such as non-alcoholic fatty liver disease and cardiovascular disease. Additionally, the anticancer properties of 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone and its derivatives warrant further investigation, particularly in combination with other cancer therapies.

Synthesis Methods

2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone can be synthesized using a multi-step process involving the reaction of 4-fluorobenzaldehyde with thiosemicarbazide, followed by cyclization with furaldehyde and condensation with 2-bromoacetophenone. The final product is obtained by treatment with hydrazine hydrate and purification by column chromatography.

Scientific Research Applications

2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has been extensively studied for its potential as a therapeutic agent for type 2 diabetes and other metabolic disorders. In addition to its PTP1B inhibitory activity, 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has been shown to enhance glucose uptake and insulin signaling in skeletal muscle cells and adipocytes. 2-furaldehyde [3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]hydrazone has also been investigated for its anticancer properties, as PTP1B is overexpressed in many types of cancer and its inhibition can lead to decreased cell proliferation and increased apoptosis.